BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling Guide: 2-Chloro-4-iodo-5-
(methoxymethoxy)pyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-Chloro-4-iodo-5-
Compound Name:
(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

\ J

CAS Number: 877133-57-8 Molecular Formula: C7H7CIINO2 Molecular Weight: 299.49 g/mol

Part 1: Strategic Introduction

From the Desk of the Senior Application Scientist

In the landscape of medicinal chemistry, 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is not
merely a reagent; it is a high-value "linchpin" scaffold. Its structural utility lies in its orthogonal
reactivity profile. It possesses three distinct handles that allow for sequential, programmable
functionalization:

e C4-lodide: The most reactive site, amenable to mild palladium-catalyzed cross-couplings
(Suzuki-Miyaura, Sonogashira) at room temperature.

» C2-Chloride: A latent electrophile that requires forcing conditions or specialized ligands (e.g.,
Buchwald-Hartwig amination) to react, allowing it to survive the initial C4 functionalization.
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o C5-MOM Ether: A masked hydroxyl group that remains stable under basic coupling
conditions but can be revealed via acidic hydrolysis to provide a hydrogen-bond
donor/acceptor critical for kinase binding pockets (e.g., ERK2 inhibitors).

Handling this compound requires more than standard safety compliance; it requires
preservation of chemical integrity. The iodine bond is photolabile, and the methoxymethoxy
(MOM) group is acid-sensitive. This guide synthesizes safety protocols with the technical rigor
needed to maintain the compound's purity and reactivity.

Part 2: Hazard Identification & Toxicology (E-E-A-T)
Core Hazard Classification

While specific toxicological data for this exact intermediate is proprietary, its hazards are
extrapolated from its structural components (halopyridines and alkyl ethers) and available
safety data sheets for close analogs.

Mechanism/Causali

Hazard Class H-Code Description ;
y

Halogenated pyridines
o ) can disrupt metabolic
Acute Toxicity H302 Harmful if swallowed ) ]
pathways in the liver

and kidneys.

Alkylating potential of
i o o the halogenated ring;
Skin Irritation H315 Causes skin irritation ) )
defatting action of

organic residues.

) Direct chemical insult
o Causes serious eye
Eye Irritation H319 o to mucous
irritation
membranes.

Inhalation of

] dust/vapors triggers
May cause respiratory
STOT-SE H335 T inflammatory
irritation ,
response in the upper

respiratory tract.
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The "Hidden" Hazard: MOM Group Hydrolysis

Critical Safety Insight: The Methoxymethoxy (MOM) group is an acetal. Upon contact with
strong acids (or acidic moisture on skin), it hydrolyzes to release Formaldehyde (a known
carcinogen/sensitizer) and the corresponding hydroxypyridine.

e Implication: Do not use acidic waste streams for disposal without neutralization. Avoid
contact with acidic cleaning agents during spill cleanup.

Part 3: Storage, Stability & Handling Protocols
Environmental Control

To prevent degradation (de-iodination or hydrolysis), strict environmental controls are required.
o Temperature: Store at 2°C to 8°C (Refrigerated).

e Atmosphere: Store under Argon or Nitrogen. The MOM precursor synthesis often involves
chloromethyl methyl ether (highly toxic), so trace impurities may be present, though unlikely
in purified solids. Moisture exclusion is critical to prevent slow hydrolysis.

o Light:Amber vials are mandatory. The C-I bond is weak (~50-60 kcal/mol) and susceptible to
homolytic cleavage by UV/visible light, liberating iodine radicals and turning the solid
purple/brown.

Safe Handling Workflow (Diagram)

The following decision tree illustrates the protocol for moving the compound from storage to
reaction, ensuring no moisture condensation compromises the material.
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1. Cold Storage (2-8°C)

Amber Vial / Inert Gas

Prevent Condensation

2. Thermal Equilibration
Warm to RT in Desiccator (30 mins)

'

3. Visual Inspection
White/Off-white Solid?

Fail Pass

STOP: Purple/Brown Color 4. Weighing (Fume Hood)

(lodine Liberation) Use Anti-static Gun

5. Solubilization
Dry Solvent (THF/Dioxane)

6. Reaction Setup

Inert Atmosphere

Click to download full resolution via product page

Part 4: Technical Application & Reactivity
Chemo-Selectivity Map

Understanding the reactivity order is essential for designing safe and effective experiments.
The C4-lodine is the "softest" electrophile and reacts first.
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Selectivity Logic

MOM: Acid Labile

Chlorine (C2): Latent

lodine (C4): Most Reactive

Suzuki (Pd-L2)
RT, Mild Base

Buchwald (Pd-L2)
Heat, Strong Base

Acid Hydrolysis
HCI/TFA

Target Scaffold
(C4-Aryl, C2-Amine, OH)

Starting Material
(C4-1, C2-Cl, MOM)

Product B
(C4-Aryl, C2-Cl, MOM) (C4-Aryl, C2-Amine, MOM)

Click to download full resolution via product page

Experimental Considerations

e Solvent Choice: Avoid protic solvents (MeOH, EtOH) if acidic catalysts are present to prevent
premature MOM removal. Preferred solvents: THF, 1,4-Dioxane, DMF.

o Base Selection: The MOM group is stable to bases like

, and
, making it compatible with standard Suzuki/Buchwald protocols.

e Quenching: When quenching reactions involving this compound, use a basic agueous wash
(e.g., sat.[1]

) to ensure the MOM group remains intact during workup.

Part 5: Emergency Procedures
Spill Response
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Scenario: Powder spill in a fume hood.

 Isolate: Evacuate immediate area if dust is airborne.

o PPE: Double nitrile gloves, lab coat, safety goggles (N95 mask if outside hood).
» Neutralize:

o If the material is purple (iodine release), cover with solid sodium thiosulfate to reduce
iodine to iodide (colorless).

o Absorb with inert material (vermiculite/sand).
o Do NOT use acidic cleaners (vinegar/citric acid) which could liberate formaldehyde.
o Disposal: Collect in a sealed container labeled "Halogenated Organic Waste - Toxic."

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes. Do not use acidic neutralizing eye

washes.

o Skin Contact: Wash with soap and water. If redness persists, seek medical attention
(potential for delayed sensitization).

 Ingestion: Rinse mouth. Do not induce vomiting. Call a poison control center immediately
(H302).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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